Cas no 1498566-58-7 (3-(Propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide)

3-(Propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide is a sulfonamide derivative characterized by its unique trifluoromethoxyethoxy and isopropyl substituents. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis, leveraging its sulfonamide moiety for biological activity modulation. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the ether linkage contributes to structural versatility. Its well-defined molecular structure allows for precise functionalization, making it valuable in drug discovery and material science applications. The compound's stability under standard conditions and compatibility with further synthetic modifications underscore its utility in research and industrial settings. Analytical characterization confirms high purity, ensuring reproducibility in experimental workflows.
3-(Propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide structure
1498566-58-7 structure
Product Name:3-(Propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide
CAS No:1498566-58-7
MF:C12H16F3NO4S
MW:327.319952964783
CID:5654979
PubChem ID:65806097
Update Time:2025-10-29

3-(Propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • EN300-27733489
    • AKOS015146444
    • 3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide
    • 1498566-58-7
    • 3-(Propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide
    • Inchi: 1S/C12H16F3NO4S/c1-8(2)10-7-9(21(16,17)18)3-4-11(10)19-5-6-20-12(13,14)15/h3-4,7-8H,5-6H2,1-2H3,(H2,16,17,18)
    • InChI Key: PIBAFJIVHLEWIB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)C(C)C)OCCOC(F)(F)F)(N)(=O)=O

Computed Properties

  • Exact Mass: 327.07521365g/mol
  • Monoisotopic Mass: 327.07521365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 87Ų

3-(Propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27733489-0.05g
3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide
1498566-58-7 95.0%
0.05g
$948.0 2025-03-19
Enamine
EN300-27733489-0.1g
3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide
1498566-58-7 95.0%
0.1g
$993.0 2025-03-19
Enamine
EN300-27733489-0.25g
3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide
1498566-58-7 95.0%
0.25g
$1038.0 2025-03-19
Enamine
EN300-27733489-0.5g
3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide
1498566-58-7 95.0%
0.5g
$1084.0 2025-03-19
Enamine
EN300-27733489-1.0g
3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide
1498566-58-7 95.0%
1.0g
$1129.0 2025-03-19
Enamine
EN300-27733489-2.5g
3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide
1498566-58-7 95.0%
2.5g
$2211.0 2025-03-19
Enamine
EN300-27733489-5.0g
3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide
1498566-58-7 95.0%
5.0g
$3273.0 2025-03-19
Enamine
EN300-27733489-10.0g
3-(propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide
1498566-58-7 95.0%
10.0g
$4852.0 2025-03-19
Enamine
EN300-27733489-1g
1498566-58-7
1g
$1129.0 2023-09-10
Enamine
EN300-27733489-5g
1498566-58-7
5g
$3273.0 2023-09-10

Additional information on 3-(Propan-2-yl)-4-[2-(trifluoromethoxy)ethoxy]benzene-1-sulfonamide

Professional Introduction to 3-(Propan-2-yl)-4-[2-(trifluoromethoxyethoxy)]benzene-1-sulfonamide (CAS No. 1498566-58-7)

3-(Propan-2-yl)-4-[2-(trifluoromethoxyethoxy)]benzene-1-sulfonamide, identified by its CAS number 1498566-58-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a sulfonamide functional group, which is widely recognized for its potential bioactivity and pharmacological relevance. The structural framework of this molecule incorporates both alkyl and fluoroalkoxy substituents, which contribute to its unique chemical properties and biological interactions.

The sulfonamide moiety in 3-(Propan-2-yl)-4-[2-(trifluoromethoxyethoxy)]benzene-1-sulfonamide plays a pivotal role in determining its reactivity and interaction with biological targets. Sulfonamides are well-documented for their role as antimicrobial agents, diuretics, and inhibitors of various enzymes. The specific arrangement of atoms in this compound, including the propan-2-yl side chain and the -substituted ethoxy group, enhances its ability to modulate biological pathways. This has led to extensive research into its potential applications in drug development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The incorporation of the -group in 3-(,propan-2-yl,)-4-[2-(, ethoxy)],benzene,-1-sulfonamide adds a layer of complexity that can influence both the pharmacokinetic and pharmacodynamic properties of the molecule. This feature has made it a subject of interest for researchers aiming to develop novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of ,3-(propan-,2-,yl)-4-[2-(trifluoromethoxy), ethoxy],benzene,-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonamide group typically involves reactions such as sulfonylation followed by nucleophilic substitution. The presence of the

The biological activity of <>,3-(propan-,2-,yl)-4-[2-(trifluoromethoxy), ethoxy],benzene,-1-sulfonamide has been extensively studied in various preclinical models. Initial studies have suggested that this compound exhibits inhibitory effects on certain enzymes and receptors, making it a promising candidate for treating conditions such as inflammation, cancer, and infectious diseases. The unique structural features of this molecule allow it to interact with biological targets in ways that conventional drugs may not, offering new avenues for therapeutic intervention.

In particular, the sulfonamide group's ability to form hydrogen bonds with polar residues in proteins makes it an effective scaffold for drug design. Researchers have leveraged this property to develop molecules that can selectively target specific disease-causing proteins. The presence of the ,3-(propan-,2-,yl)-4-[2-(trifluoromethoxy), eth oxy], benzene,-1-sulfonamide with the aim of optimizing its therapeutic potential.

The pharmacokinetic profile of <>,3-(propan-,2-,yl)-4-[2-(trifluor ometh oxy), eth oxy],benzene,-1-sulfon amide is another critical aspect that has been thoroughly examined. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical use. However, further research is needed to fully understand its absorption, distribution, metabolism, excretion (ADME) properties. This information is crucial for determining appropriate dosing regimens and minimizing potential side effects.

The impact of fluorine substitution on the pharmacological properties of sulfonamides has been a topic of considerable interest in recent years. The introduction of fluorine atoms can alter electronic distributions within the molecule, leading to changes in reactivity and binding affinity. In the case of <> ,the trifluorometh oxy group exerts a strong electron-withdrawing effect, which can enhance interactions with biological targets while also influencing metabolic pathways. These effects make fluorinated sulfonamides particularly attractive for drug development.

Ongoing research continues to uncover new applications for <> .Recent studies have explored its potential as an anti-inflammatory agent by targeting specific inflammatory pathways mediated by enzymes such as COX-2 and NF-kB. Additionally , preliminary data suggest that it may have anticancer properties by inhibiting key signaling pathways involved in tumor growth and progression .These findings highlight the versatility o fthis compound and its potential utility across multiple therapeutic areas.

The development o fnew synthetic methodologies has been instrumental in advancing research involving <> .Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster ,more efficient production o fthis compound , facilitating rapid screening o fits derivatives .These advancements are crucial for accelerating drug discovery efforts and bringing novel therapeutics t o patients more quickly .

In conclusion ,<> represents a promising molecule with significant potential i npharmaceutical applications .Its unique structural features ,including t he presence o fthe sulfon amide group ,alk yl side chain ,and trif luoro meth oxy substituent ,contribute t o i ts bioactivity and pharmacological relevance .Further research i nvolving t his compound holds t he key t o unlocking new treatments f or various diseases .As synthetic chemistry continues t o evolve ,t he possibilities f or developing novel derivatives o f<> are boundless .This makes it an exciting area f or researchers t o explore i nthe years ahead . p >

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd